Cas no 1071524-26-9 (3-Nitropyridine-2-sulfonyl chloride)

3-Nitropyridine-2-sulfonyl chloride is a reactive sulfonyl chloride derivative used primarily as a versatile intermediate in organic synthesis. Its key advantages include its high reactivity as a sulfonylation agent, enabling the introduction of the 3-nitropyridine-2-sulfonyl moiety into target molecules. This compound is particularly valuable in the preparation of sulfonamides, which are widely employed in pharmaceutical and agrochemical research. The electron-withdrawing nitro group enhances its electrophilic character, facilitating efficient reactions with nucleophiles. Additionally, its well-defined structure allows for precise functionalization in complex molecular architectures. Proper handling under anhydrous conditions is recommended due to its sensitivity to moisture.
3-Nitropyridine-2-sulfonyl chloride structure
1071524-26-9 structure
Product Name:3-Nitropyridine-2-sulfonyl chloride
CAS No:1071524-26-9
MF:C5H3ClN2O4S
MW:222.606318712234
MDL:MFCD16093668
CID:2178511
Update Time:2025-05-22

3-Nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Nitropyridine-2-sulfonyl chloride
    • 3-nitro-2-pyridine sulfonyl chloride
    • SWWYHRQXHSCNQS-UHFFFAOYSA-N
    • GS2905
    • 3-Nitro-pyridine-2-sulfonyl Chloride
    • AM90574
    • MDL: MFCD16093668
    • Inchi: 1S/C5H3ClN2O4S/c6-13(11,12)5-4(8(9)10)2-1-3-7-5/h1-3H
    • InChI Key: SWWYHRQXHSCNQS-UHFFFAOYSA-N
    • SMILES: ClS(C1C(=CC=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Topological Polar Surface Area: 101

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Additional information on 3-Nitropyridine-2-sulfonyl chloride

3-Nitropyridine-2-sulfonyl Chloride: A Comprehensive Overview

The compound 3-Nitropyridine-2-sulfonyl Chloride (CAS No. 1071524-26-9) is a highly reactive and versatile chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a nitro group at the 3-position of a pyridine ring and a sulfonyl chloride group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of 3-Nitropyridine-2-sulfonyl Chloride in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and high-performance composites. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can serve as an efficient cross-linking agent, enhancing the mechanical and thermal stability of polymer matrices. This application underscores its importance in the growing field of sustainable materials science.

In the pharmaceutical industry, 3-Nitropyridine-2-sulfonyl Chloride has been utilized as an intermediate in drug discovery processes. Its ability to undergo nucleophilic substitution reactions makes it an ideal precursor for synthesizing bioactive molecules with potential therapeutic applications. A notable example is its use in the development of kinase inhibitors, where it plays a critical role in constructing complex molecular frameworks. This has been extensively documented in recent publications, including a 2023 paper in *Journal of Medicinal Chemistry*.

The synthesis of 3-Nitropyridine-2-sulfonyl Chloride involves a multi-step process that typically begins with the nitration of pyridine derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis pathway. For instance, the use of transition metal catalysts has enabled researchers to achieve higher yields while minimizing by-products. These innovations are detailed in a 2023 review article published in *Organic Process Research & Development*.

Beyond its synthetic applications, 3-Nitropyridine-2-sulfonyl Chloride exhibits interesting electronic properties that make it suitable for use in electronic devices. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of organic semiconductors. A 2023 study in *Nature Electronics* reported its integration into thin-film transistors, where it significantly enhanced device performance by improving charge carrier mobility.

In terms of environmental considerations, researchers have investigated the degradation pathways and ecological impact of 3-Nitropyridine-2-sulfonyl Chloride. Studies conducted in 2023 revealed that under specific environmental conditions, such as UV light exposure or microbial activity, this compound undergoes rapid decomposition into less harmful by-products. These findings are crucial for ensuring its safe handling and disposal, particularly in industrial settings.

The versatility of 3-Nitropyridine-2-sulfonyl Chloride extends to its application in analytical chemistry as well. It has been employed as a reagent for the determination of trace metals and organic pollutants in environmental samples. A 2023 paper published in *Analytica Chimica Acta* highlighted its sensitivity and selectivity when used as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analyses.

Looking ahead, ongoing research continues to uncover new applications for 3-Nitropyridine-2-sulfonyl Chloride across diverse disciplines. Its role as a key intermediate in synthetic chemistry is expected to grow, driven by advancements in catalysis and green chemistry practices. Additionally, its potential contributions to energy storage technologies and biotechnology are areas of active exploration.

In conclusion, 3-Nitropyridine-2-sulfonyl Chloride (CAS No. 1071524-26-9) stands out as a multifaceted compound with significant implications for modern chemical research and industrial applications. Its unique properties and versatility make it an indispensable tool for scientists and engineers seeking innovative solutions across various domains.

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